Cas no 51550-25-5 (Beryllon II)

• Product Name: Beryllon II
• CAS No: 51550-25-5
• MF: C₂₀H₁₀N₂Na₄O₁₅S₄
• MW: 738.516884326935
• MDL: MFCD00046409
• CID: 89656
• PubChem ID: 87563489
• Update Time: 2025-11-06

Beryllon II Chemical and Physical Properties

Names and Identifiers

• Beryllon II
• 4,5,5'-TRIHYDROXY-3,4'-AZODI-2,7-NAPHTHALENEDISULFONIC ACID TETRASODIUM SALT
• 8-(1,8-Dihydroxy-3,6-disulfo-2-naphthylazo)-1-naphthol-3,6-disulfonic Acid Tetrasodium Salt
• Berillon II
• Beryllion
• BERYLLON
• BERYLLON 2
• BeryllonIiA.R.
• BIS-TRIS
• Einecs 257-273-6
• 2-(8-Hydroxy-3,6-disulfo-1-naphthylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic Acid Tetrasodium Salt
• 4,5-Dihydroxy-3-[2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-2,7-naphthalenedisulfonic acid sodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)azo]-, tetrasodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-(2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl)-, sodium salt (1:4)
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-((8-hydroxy-3,6-disulfo-1-naphthalenyl)azo)-, tetrasodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[2-(8-hydroxy-3,6-disulfo-1-naphthalenyl)diazenyl]-, sodiu
• FT-0622880
• Tetrasodium 4,5-dihydroxy-3-((8-hydroxy-3,6-disulphonato-1-naphthyl)azo)naphthalene-2,7-disulphonate
• tetrasodium;4,5-dihydroxy-3-[(8-hydroxy-3,6-disulfonatonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonate
• DTXSID1068647
• Sodium4,5-dihydroxy-3-((8-hydroxy-3,6-disulfonatonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonate
• 51550-25-5
• AKOS015903225
• MFCD00046409
• sodium (E)-4,5-dihydroxy-3-((8-hydroxy-3,6-disulfonatonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonate
• PD087737
• NS00057112
• D88654
• BCA55025
• Sodium 4,5-dihydroxy-3-((8-hydroxy-3,6-disulfonatonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonate
• DB-051987

• MDL： MFCD00046409
• Inchi： 1S/C20H14N2O15S4.4Na/c23-14-6-11(39(29,30)31)2-8-1-10(38(26,27)28)5-13(17(8)14)21-22-19-16(41(35,36)37)4-9-3-12(40(32,33)34)7-15(24)18(9)20(19)25;;;;/h1-7,23-25H,(H,26,27,28)(H,29,30,31)(H,32,33,34)(H,35,36,37);;;;/q;4*+1/p-4/b22-21+;;;;
• InChI Key： BYOASQSUNKYWNG-LUAAAXEOSA-J
• SMILES： S(C1C=C2C=C(C=C(C2=C(C=1/N=N/C1C=C(C=C2C=C(C=C(C2=1)O)S(=O)(=O)[O-])S(=O)(=O)[O-])O)O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 737.85500
• Monoisotopic Mass: 737.855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 45
• Rotatable Bond Count: 2
• Complexity: 1390
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 160
• XLogP3: Not determined
• Topological Polar Surface Area: 348

Experimental Properties

• Color/Form: Dark purple crystalline powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: No data available
• PSA: 347.73000
• LogP: 5.46480
• Solubility: Soluble in water and sodium hydroxide solution, the color changes from red to purple at ph9.2 ～ 10.9, slightly soluble in organic solvents

Beryllon II Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on Beryllon II

Comprehensive Analysis of Beryllon II (CAS No. 51550-25-5): Properties, Applications, and Industry Insights

Beryllon II (CAS No. 51550-25-5) is a specialized organic compound widely recognized for its unique chelating properties and analytical applications. As a derivative of the Beryllon family, this reagent has gained prominence in spectrophotometric analysis, particularly for metal ion detection. The growing demand for precise analytical methods in environmental monitoring and industrial quality control has driven increased interest in Beryllon II and its CAS No. 51550-25-5 variants.

Recent studies highlight Beryllon II's exceptional selectivity when forming complexes with specific metal ions. Researchers are particularly interested in its low detection limits and high sensitivity, making it valuable for trace metal analysis in water quality assessment. The compound's chromogenic properties enable visual or instrumental detection of metal contaminants at parts-per-billion levels, addressing current concerns about heavy metal pollution in drinking water systems.

The molecular structure of CAS No. 51550-25-5 features multiple donor atoms that create stable coordination complexes. This characteristic has sparked innovation in sensor technology development, with several patents filed for Beryllon II-based detection systems. Analytical chemists frequently search for "Beryllon II alternative methods" and "51550-25-5 solubility data," reflecting the compound's technical importance in laboratory workflows.

In industrial applications, Beryllon II serves as a critical component in quality control protocols for metal plating baths and alloy production. Manufacturers value its reproducible results and cost-effectiveness compared to instrumental techniques. The compound's stability in aqueous solutions (pH-dependent) makes it suitable for various automated analysis systems, a feature frequently discussed in "Beryllon II protocol optimization" forums.

Environmental scientists have developed modified versions of CAS No. 51550-25-5 for field-testing kits, responding to the need for on-site heavy metal detection. These adaptations maintain the original compound's analytical performance while improving portability and ease of use. Recent publications comparing "Beryllon II vs. ICP-MS" demonstrate its continued relevance despite advances in instrumental techniques.

The synthesis and purification of Beryllon II require specialized knowledge, with researchers often searching for "51550-25-5 synthesis route" and "Beryllon II purity standards." Reputable suppliers provide detailed certificates of analysis that include spectroscopic characterization data, ensuring consistency for critical applications. Proper storage conditions (typically cool and dry environments) preserve the compound's chromogenic activity over extended periods.

Emerging applications of CAS No. 51550-25-5 include its use in educational laboratory experiments, where students learn complexometric titration principles. The compound's vivid color changes during metal binding create engaging visual demonstrations of coordination chemistry concepts. Academic interest in "Beryllon II teaching applications" has grown significantly in recent curriculum developments.

From a regulatory perspective, Beryllon II complies with major chemical inventory lists when used appropriately. Safety data sheets emphasize standard laboratory precautions, with particular attention to proper ventilation and personal protective equipment during handling. These precautions align with general chemical hygiene practices rather than specific hazards associated with CAS No. 51550-25-5.

The analytical community continues to explore Beryllon II's potential through method validation studies and interlaboratory comparisons. Recent publications address common user queries like "how to improve Beryllon II selectivity" and "51550-25-5 stability in different solvents." Such research ensures the compound maintains its position as a reliable tool for metal ion analysis across diverse sectors.

Looking ahead, nanotechnology applications may leverage the molecular recognition capabilities of CAS No. 51550-25-5 for advanced sensor designs. Preliminary studies suggest possible integration with nanoparticle-based detection systems, potentially enhancing sensitivity for environmental monitoring applications. This development direction responds to industry demands for next-generation analytical tools with improved performance characteristics.